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Compound of Interest

Compound Name: NPD7155

Cat. No.: B1680001 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring personnel

safety and environmental protection. While a specific Safety Data Sheet (SDS) for a compound

designated "NPD7155" is not publicly available, a compound with the molecular formula

C₁₇H₂₄N₂O₄, identified in the PubChem database as 1-[(2R)-1-(3-amino-4-methoxyphenyl)-1-

oxobutan-2-yl]piperidine-4-carboxylic acid, has been associated with this identifier. In the

absence of explicit disposal instructions for "NPD7155," researchers must adhere to a

conservative approach based on general principles of hazardous waste management.

Immediate Safety and Handling Precautions
Before and during any handling or disposal preparation of an uncharacterized substance,

researchers should assume the compound is hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles should be worn.[1]

Hand Protection: Chemical-resistant gloves, such as rubber or neoprene, are necessary.[1]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-

approved respirator is recommended.[1]
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Engineering Controls:

All work with the substance should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[2]

Emergency First Aid:

Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical

attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water. If irritation occurs,

seek medical attention.[1][2]

Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration and get

medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Logistical and Disposal Plan
The disposal of chemical waste is regulated and must be performed in compliance with local,

state, and federal guidelines.

Waste Characterization and Segregation:

Without a specific SDS, "NPD7155" should be treated as hazardous waste.

Do not mix this waste with other chemical waste streams to avoid incompatible chemical

reactions.

Store the waste in a sturdy, sealed, and clearly labeled container. The label should include

the chemical name (if known), "Hazardous Waste," and any known hazard characteristics.

Disposal Procedure:

Containment: Collect waste in a compatible, leak-proof container with a secure lid.
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Labeling: Affix a hazardous waste label to the container.

Storage: Store the container in a designated satellite accumulation area that is secure and

has secondary containment.

Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange

for a hazardous waste pickup. Do not dispose of the chemical down the drain or in the

regular trash.[3]

Quantitative Data Summary
The following table summarizes the types of quantitative data that are essential for a full safety

and disposal assessment. This information should be located in the official SDS for any

laboratory chemical.

Data Category Information to be Determined

Physical Properties
pH, Melting Point/Boiling Point, Flash Point,

Solubility in Water

Toxicological Data
LD50 (Oral, Dermal), LC50 (Inhalation), Skin

Corrosion/Irritation, Eye Damage/Irritation

Exposure Limits
OSHA Permissible Exposure Limit (PEL),

ACGIH Threshold Limit Value (TLV)

Environmental Fate
Persistence and Degradability, Bioaccumulative

Potential, Mobility in Soil

Experimental Workflow for Chemical Disposal
The following diagram illustrates a generalized workflow for the safe disposal of a laboratory

chemical for which a specific Safety Data Sheet is not immediately available.
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Caption: Chemical Disposal Workflow in the Absence of a Specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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